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Compound of Interest

Compound Name: L-Histidine dihydrochloride

Cat. No.: B1606233

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling L-Histidine dihydrochloride. The

following procedures are designed to ensure safe handling, storage, and disposal of this
compound.

Personal Protective Equipment (PPE)

When handling L-Histidine dihydrochloride, particularly in solid form where dust may be
generated, a comprehensive PPE strategy is crucial. The following table summarizes the
recommended protective equipment.
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PPE Category

Equipment Specification

Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

To protect against dust

particles and splashes.[1][2][3]
[41[5][6]

Hand Protection

Protective gloves (e.g., nitrile
rubber).

To prevent skin contact.
Gloves should be inspected

before use and disposed of

properly.[1][6]

Skin and Body Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure. A lab coat is

recommended.

To minimize skin contact with
the chemical.[1][2][4][5]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required when
dusts are generated. AP1
particulate filter is

recommended.

To prevent inhalation of dust
particles.[3] This is especially
important during large-scale
operations or in emergency

situations.[1]

Chemical and Physical Properties

Understanding the physical and chemical properties of L-Histidine dihydrochloride is

fundamental to its safe handling and storage.
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Property Value

Appearance White crystalline powder/solid.[2][4][5][7]

Odor Odorless.[2][7][8]

pH 2.5 - 5.0 (2.5% aqueous solution).[2][4][5]
Melting Point Decomposes at approximately 251-254 °C.[2][7]
Solubility Soluble in water.[1][2][4][8]

Stability Stable under normal conditions.[2][4][5]

Incompatibilities

Strong oxidizing agents.[2][4][5]

Hazardous Decomposition Products

Carbon monoxide (CO), Carbon dioxide (CO2),
Nitrogen oxides (NOXx), Hydrogen chloride gas.

[11(2][41[5]

Standard Operating Procedure for Handling

The following workflow outlines the standard procedure for safely handling L-Histidine

dihydrochloride in a laboratory setting.

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=BP383100&productDescription=L-HISTIDINE.HCL.H20+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC411730250&productDescription=L-HISTIDINE+MONO+HYDROCH+25GR&vendorId=VN00032119&countryCode=US&language=en
https://login.james-heal.co.uk/en/Downloads/Agents/Material-Safety-Data-Sheets/l-histidine-hydrochloride-monohydrate.pdf
https://www.oxfordlabfinechem.com/msds/(H-04666)L-HISTIDINE%20HYDROCHLORIDE%20(Monohydrate).pdf
https://www.fishersci.com/store/msds?partNumber=BP383100&productDescription=L-HISTIDINE.HCL.H20+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.oxfordlabfinechem.com/msds/(H-04666)L-HISTIDINE%20HYDROCHLORIDE%20(Monohydrate).pdf
https://www.flinnsci.com/sds_872.2-l-histidine/sds_872.2/
https://www.fishersci.com/store/msds?partNumber=BP383100&productDescription=L-HISTIDINE.HCL.H20+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC411730250&productDescription=L-HISTIDINE+MONO+HYDROCH+25GR&vendorId=VN00032119&countryCode=US&language=en
https://login.james-heal.co.uk/en/Downloads/Agents/Material-Safety-Data-Sheets/l-histidine-hydrochloride-monohydrate.pdf
https://www.fishersci.com/store/msds?partNumber=BP383100&productDescription=L-HISTIDINE.HCL.H20+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.oxfordlabfinechem.com/msds/(H-04666)L-HISTIDINE%20HYDROCHLORIDE%20(Monohydrate).pdf
https://customercare.pptgroup.com/hubfs/706-703%20-%20L-Histidine%20Monohydrochloride.pdf
https://www.fishersci.com/store/msds?partNumber=BP383100&productDescription=L-HISTIDINE.HCL.H20+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC411730250&productDescription=L-HISTIDINE+MONO+HYDROCH+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.flinnsci.com/sds_872.2-l-histidine/sds_872.2/
https://www.fishersci.com/store/msds?partNumber=BP383100&productDescription=L-HISTIDINE.HCL.H20+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC411730250&productDescription=L-HISTIDINE+MONO+HYDROCH+25GR&vendorId=VN00032119&countryCode=US&language=en
https://login.james-heal.co.uk/en/Downloads/Agents/Material-Safety-Data-Sheets/l-histidine-hydrochloride-monohydrate.pdf
https://www.fishersci.com/store/msds?partNumber=BP383100&productDescription=L-HISTIDINE.HCL.H20+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC411730250&productDescription=L-HISTIDINE+MONO+HYDROCH+25GR&vendorId=VN00032119&countryCode=US&language=en
https://login.james-heal.co.uk/en/Downloads/Agents/Material-Safety-Data-Sheets/l-histidine-hydrochloride-monohydrate.pdf
https://customercare.pptgroup.com/hubfs/706-703%20-%20L-Histidine%20Monohydrochloride.pdf
https://www.fishersci.com/store/msds?partNumber=BP383100&productDescription=L-HISTIDINE.HCL.H20+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC411730250&productDescription=L-HISTIDINE+MONO+HYDROCH+25GR&vendorId=VN00032119&countryCode=US&language=en
https://login.james-heal.co.uk/en/Downloads/Agents/Material-Safety-Data-Sheets/l-histidine-hydrochloride-monohydrate.pdf
https://www.benchchem.com/product/b1606233?utm_src=pdf-body
https://www.benchchem.com/product/b1606233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Preparation

( )

an jllng
Carefully We|gh Solid Compound
(Avoid Dust Generation)

'

Dissolve in Appropriate Solvent
(if necessary)

—

( )

—

—

Click to download full resolution via product page

Standard Handling Workflow for L-Histidine Dihydrochloride
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Spill Management Protocol

In the event of a spill, a structured and immediate response is necessary to mitigate any
potential hazards.

For minor spills, trained laboratory personnel can typically manage the cleanup.[9]
o Ensure Safety: Ensure adequate ventilation and wear appropriate PPE.[1][5]

o Containment: For solid spills, sweep or vacuum up the material and place it in a suitable
container for disposal.[1][5][6] Avoid generating dust.[1][5][10]

e Cleanup: Clean the spill area with water and decontaminate surfaces.[7]

» Disposal: Dispose of the collected material and cleaning supplies as chemical waste in
accordance with local, regional, and national regulations.[1][2]

For significant spills, immediate evacuation and professional assistance are required.

Evacuate: Evacuate the area immediately.

Ventilate: If safe to do so, increase ventilation to the area.

Isolate: Close off the affected area to prevent the spread of dust.

Seek Assistance: Contact your institution's environmental health and safety (EHS) office or
emergency response team for cleanup.

The following diagram illustrates the decision-making process for spill response.
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Spill Response Decision Workflow

Disposal Plan

Proper disposal of L-Histidine dihydrochloride and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

e Unused Product: Unused L-Histidine dihydrochloride should be disposed of as chemical
waste.[1] Do not mix with other waste. Offer surplus and non-recyclable solutions to a
licensed disposal company.[6]

» Contaminated Materials: Any materials used for cleaning up spills (e.g., absorbents, PPE)
should be placed in a sealed, labeled container and disposed of as hazardous waste.[9][10]
[11]

o Empty Containers: Handle uncleaned containers as you would the product itself. Empty
containers should be disposed of in accordance with local regulations.[1]

Always consult your institution's waste disposal guidelines and local regulations for complete
and accurate classification and disposal procedures.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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